Cas no 1421501-33-8 (N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 1421501-33-8
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 6089012
• PubChem ID: 71789716
• Update Time: 2025-07-20

N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• VU0537377-1
• 1421501-33-8
• N-[2-(3-METHYL-1,2-OXAZOL-5-YL)ETHYL]-4-(PYRROLIDINE-1-SULFONYL)BENZAMIDE
• N-(2-(3-methylisoxazol-5-yl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• F6215-0185
• AKOS024539530

• Inchi： 1S/C17H21N3O4S/c1-13-12-15(24-19-13)8-9-18-17(21)14-4-6-16(7-5-14)25(22,23)20-10-2-3-11-20/h4-7,12H,2-3,8-11H2,1H3,(H,18,21)
• InChI Key： ZHEDFJMTBOGTKA-UHFFFAOYSA-N
• SMILES： C(NCCC1ON=C(C)C=1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Additional information on N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide

Research Brief on N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 1421501-33-8)

In recent years, the compound N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 1421501-33-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both oxazole and pyrrolidine sulfonyl moieties suggests its utility as a versatile scaffold for drug development, particularly in targeting specific enzymatic pathways or protein-protein interactions.

Recent studies have focused on elucidating the pharmacological properties and mechanistic insights of this compound. One key area of investigation is its role as a potential inhibitor of certain kinases or proteases, which are critical targets in oncology and inflammatory diseases. Preliminary in vitro assays have demonstrated moderate to high binding affinity, with IC50 values in the nanomolar range for selected targets. These findings underscore the compound's potential as a lead candidate for further optimization and preclinical development.

Structural-activity relationship (SAR) studies have also been conducted to explore modifications that could enhance the compound's efficacy and selectivity. For instance, variations in the oxazole ring or the sulfonyl linker have been shown to influence binding kinetics and cellular permeability. Computational modeling and molecular docking simulations have further supported these observations, providing a theoretical framework for understanding the compound's interaction with its biological targets.

In addition to its therapeutic potential, the synthetic accessibility of N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide has been a subject of interest. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes for its production, which is crucial for future translational research. Green chemistry approaches, such as catalytic asymmetric synthesis, have been explored to minimize environmental impact while maintaining high yields and purity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and in vivo pharmacokinetics need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive preclinical studies, including animal models and toxicology assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound toward clinical trials.

In conclusion, N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with promising biological activity, positions it as a valuable candidate for further exploration. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs in various disease areas.